Cas no 2034281-61-1 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 2034281-61-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5349752
• Update Time: 2025-10-31

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(isochroman-3-ylmethyl)-5-methylisoxazole-4-carboxamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-5-methyl-1,2-oxazole-4-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C15H16N2O3/c1-10-14(8-17-20-10)15(18)16-7-13-6-11-4-2-3-5-12(11)9-19-13/h2-5,8,13H,6-7,9H2,1H3,(H,16,18)
• InChI Key： GDMBZLHGRLSKAD-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2CC1CNC(C1C=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide: A Comprehensive Overview

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-4-carboxamide, identified by the CAS number 203428161, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 5-methyl group attached to the 1,2-oxazole ring and a benzopyran moiety linked via a methylene group. The combination of these structural elements contributes to its potential applications in drug design and material science.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the stereochemical properties of this molecule, revealing its potential for enantioselective synthesis, which is crucial for developing chiral pharmaceutical agents.

One of the most promising applications of N-(benzopyran methyl)-5-methyl oxazole carboxamide lies in its pharmacological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has been investigated, highlighting its role in cancer therapy.

Recent research has also focused on the biodegradation and environmental impact of this compound. Scientists have reported that under specific conditions, it undergoes rapid hydrolysis, reducing its persistence in the environment. This finding is particularly relevant for industries seeking eco-friendly chemical solutions.

In conclusion, N-(benzopyran methyl)-5-methyl oxazole carboxamide (CAS No. 203428161) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its promising biological activities and environmental compatibility, positions it as a valuable asset in both academic research and industrial development.